Cas no 1190640-68-6 (hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine)

Hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine is a heterocyclic compound featuring a fused pyran-oxazine ring system, which imparts structural rigidity and potential for diverse chemical modifications. Its saturated bicyclic framework enhances stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's oxygen and nitrogen heteroatoms provide sites for functionalization, enabling tailored applications in drug discovery, particularly for CNS-targeting molecules or chiral auxiliaries. Its well-defined stereochemistry also supports asymmetric synthesis. Due to its balanced lipophilicity and polarity, it may improve bioavailability in lead optimization. This scaffold is of interest for developing novel bioactive compounds with optimized pharmacokinetic properties.

hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine structure

1190640-68-6 structure

Product Name:hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine

CAS No:1190640-68-6

MF:C₇H₁₃NO₂

MW:143.183622121811

CID:5177073

PubChem ID:43608945

Update Time:2026-03-05

hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

- octahydropyrano[4,3-b]morpholine
- Hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine
- 2H,5H-Pyrano[4,3-b]-1,4-oxazine,hexahydro-
- octahydropyrano[4,3-b][1,4]oxazine
- hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine
- Inchi： 1S/C7H13NO2/c1-3-9-5-6-7(1)10-4-2-8-6/h6-8H,1-5H2
- InChI Key： BOLBQXJACOAUNB-UHFFFAOYSA-N
- SMILES： O1CCNC2COCCC12

Computed Properties

Exact Mass: 143.094628657g/mol
Monoisotopic Mass: 143.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 30.5

hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-150618-0.05g	octahydropyrano[4,3-b]morpholine	1190640-68-6		0.05g	$1129.0	2023-06-08
Enamine	EN300-150618-0.1g	octahydropyrano[4,3-b]morpholine	1190640-68-6		0.1g	$1183.0	2023-06-08
Enamine	EN300-150618-0.25g	octahydropyrano[4,3-b]morpholine	1190640-68-6		0.25g	$1235.0	2023-06-08
Enamine	EN300-150618-0.5g	octahydropyrano[4,3-b]morpholine	1190640-68-6		0.5g	$1289.0	2023-06-08
Enamine	EN300-150618-1.0g	octahydropyrano[4,3-b]morpholine	1190640-68-6		1g	$1343.0	2023-06-08
Enamine	EN300-150618-2.5g	octahydropyrano[4,3-b]morpholine	1190640-68-6		2.5g	$2631.0	2023-06-08
Enamine	EN300-150618-5.0g	octahydropyrano[4,3-b]morpholine	1190640-68-6		5g	$3894.0	2023-06-08
Enamine	EN300-150618-10.0g	octahydropyrano[4,3-b]morpholine	1190640-68-6		10g	$5774.0	2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00790139-1g	Hexahydro-2H,5H-pyrano[4,3-b][1,4]oxazine	1190640-68-6	98%	1g	￥7464.0	2023-04-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN0430-100MG	octahydropyrano[4,3-b][1,4]oxazine	1190640-68-6	95%	100MG	￥ 1,867.00	2023-03-30